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For Researchers, Scientists, and Drug Development Professionals

Introduction
Acid Red 29, also known under the synonyms Ponceau S, Ponceau 2R, or Xylidine Ponceau

(C.I. 16150), is an anionic azo dye utilized in various histological staining protocols. In

connective tissue histology, it is primarily employed as a component of the plasma stain in

Masson's Trichrome and related methods. Its function is to impart a vibrant red color to

cytoplasmic elements, muscle fibers, and erythrocytes, providing a stark contrast to the blue or

green-stained collagen fibers. This differential staining is crucial for studying fibrosis, muscular

pathologies, and the overall architecture of tissues in both research and diagnostic settings.

The mechanism of trichrome staining relies on the sequential use of dyes with different

molecular weights and affinities for tissue components, governed by tissue permeability and

pH. Acid Red 29, typically used in combination with another red dye like Acid Fuchsin, acts as

the initial small-molecule red stain that permeates and colors most acidophilic tissue elements.

Subsequent application of a polyacid, such as phosphomolybdic acid, removes the red dye

from the more permeable collagenous matrix while simultaneously acting as a mordant for the

larger, subsequently applied aniline blue or light green counterstain. This results in the

characteristic red staining of muscle and cytoplasm and blue or green staining of collagen.
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The following tables summarize the quantitative composition of solutions used in Masson's

Trichrome protocols that specify the use of Xylidine Ponceau (Acid Red 29).

Table 1: Composition of Red Plasma Stain (Solution A)

Component
Protocol 1 (Original
Masson's)[1]

Protocol 2
(Modified)[2][3]

Protocol 3 (Gillis
Lab)[4]

Xylidine Ponceau 0.5 g 0.5 g
0.5% in 1% Acetic

Acid

Acid Fuchsin 0.5 g 0.5 g
0.5% in 1% Acetic

Acid

Distilled Water 100 mL 100 mL
(Volumes are mixed

equally)

Glacial Acetic Acid 1.0 mL 1.0 mL
(Included in stock

solutions)

Table 2: Composition of Other Key Reagents
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Reagent Component
Concentration /
Preparation

Nuclear Stain Weigert's Iron Hematoxylin

Mix equal parts of Stock A (1g

Hematoxylin in 100mL 95%

Alcohol) and Stock B (4mL

29% Ferric Chloride, 95mL

water, 1mL HCl).[1]

Differentiator / Mordant Phosphomolybdic Acid
1 g in 100 mL distilled water

(1% solution).[3][4]

Collagen Stain (Blue) Aniline Blue

Saturate a solution of 2.5 mL

Glacial Acetic Acid in 97.5 mL

distilled water.

Collagen Stain (Green) Light Green SF Yellowish

2.0 g in 100 mL distilled water

with 2.0 mL Glacial Acetic Acid.

[1][4]

Experimental Protocols
Masson's Trichrome Stain Utilizing Xylidine Ponceau
This protocol is adapted from established methods for differentiating muscle from collagen in

paraffin-embedded tissue sections.[1][3][4]

I. Materials and Reagents

Fixative: Bouin's fluid is recommended for optimal results. Formalin-fixed tissues require

post-fixation.[1]

Nuclear Stain: Weigert's Iron Hematoxylin (Working Solution)

Plasma Stain: Xylidine Ponceau-Acid Fuchsin Solution (See Table 1)

Differentiating Solution: 1% Aqueous Phosphomolybdic Acid

Collagen Stain: Aniline Blue Solution or Light Green Solution (See Table 2)
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Acidic Rinse: 1% Acetic Acid Solution

Dehydrating Agents: Graded ethanol series (70%, 95%, 100%)

Clearing Agent: Xylene or a xylene substitute

Mounting Medium: Resinous mounting medium

II. Staining Procedure

Deparaffinization and Rehydration:

Deparaffinize sections in xylene (2 changes, 5 minutes each).

Rehydrate through graded alcohols: 100% (2 changes, 2 minutes each), 95% (2 minutes),

70% (2 minutes).

Rinse well in distilled water.

Post-Fixation (for Formalin-Fixed Tissue):

If not fixed in Bouin's solution, mordant sections in Bouin's fluid for 1 hour at 56°C or

overnight at room temperature.

Wash in running tap water for 5-10 minutes to remove all yellow color. Rinse in distilled

water.

Nuclear Staining:

Stain in Weigert's iron hematoxylin working solution for 10 minutes.

Wash in running tap water for 10 minutes.

Rinse in distilled water. Nuclei should be black.

Cytoplasmic and Muscle Staining:

Stain in Xylidine Ponceau-Acid Fuchsin solution for 5-10 minutes.[1]
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Rinse in distilled water.

Differentiation and Mordanting:

Place sections in 1% phosphomolybdic acid solution for 5-10 minutes.[3] This step

removes the red stain from collagen.

Rinse in distilled water.

Collagen Staining:

Transfer sections directly into Aniline Blue or Light Green solution and stain for 5-10

minutes.

Rinse briefly in distilled water.

Final Differentiation and Dehydration:

Differentiate in 1% acetic acid solution for 1-2 minutes.

Dehydrate quickly through 95% ethanol, followed by two changes of absolute ethanol.

Clear in two changes of xylene for 5 minutes each.

Mounting:

Coverslip with a resinous mounting medium.

III. Expected Results

Nuclei: Black

Cytoplasm, Muscle, Erythrocytes: Red[2]

Collagen, Mucin: Blue or Green (depending on the counterstain used)[2]

Visualizations
Caption: Experimental workflow for Masson's Trichrome staining using Acid Red 29.
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Caption: Logical relationship of reagents in differential trichrome staining.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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